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Compound of Interest

Compound Name: 2,4,6-Trinitroaniline

Cat. No.: B3268610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4,6-Trinitroaniline (TNA), also known as Picramide, is a secondary explosive that has been

of interest in the field of energetic materials due to its thermal stability and explosive

performance. Historically, it was used in military applications, including as a burster in gun

projectiles by the Imperial Japanese Navy in World War II, as it was more stable than picric

acid. This document provides detailed application notes and experimental protocols for the

synthesis, characterization, and potential applications of TNA in energetic materials research.

Physicochemical and Explosive Properties
2,4,6-Trinitroaniline is a yellow to orange or red crystalline powder, with its color depending on

purity. It is insoluble in water. As an aromatic nitro compound, it is a strong oxidizing agent and

can react vigorously with reducing agents, potentially leading to detonation.[1] It is also known

to be explosive upon heating or shock.[1]

Quantitative Data Summary
The following tables summarize the key physicochemical and explosive properties of 2,4,6-
Trinitroaniline.
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Property Value Reference

Chemical Formula C₆H₄N₄O₆

Molar Mass 228.12 g/mol [1]

Appearance Yellow to orange/red powder

Density 1.762 g/cm³ at 12°C

Melting Point 188 °C (370 °F; 461 K)

Boiling Point Explodes before boiling

Explosive Performance Value Reference

Detonation Velocity 7,300 m/s [2]

Detonation Pressure

(Predicted)
244 kbar

Impact Sensitivity (ERL Drop

Weight, H₅₀)

High (low sensitivity); e.g.,

Ethane-backbone picramide

derivative: 282 ± 89 cm

[3]

Friction Sensitivity (BAM)
Insensitive (>360 N for most

derivatives)
[3]

Experimental Protocols
Synthesis of 2,4,6-Trinitroaniline
Two common laboratory-scale synthesis routes for 2,4,6-Trinitroaniline are presented below.

Protocol 1: Two-Step Synthesis from p-Nitroanisole

This method involves the nitration of p-nitroanisole to form 2,4,6-trinitroanisole (TNAN),

followed by ammonolysis to yield picramide.

Step 1: Nitration of p-Nitroanisole to 2,4,6-Trinitroanisole
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Materials: p-Nitroanisole (PNAN), fuming nitric acid, sulfuric acid.

Procedure:

Carefully prepare a nitrating mixture of fuming nitric acid and sulfuric acid.

Slowly add p-nitroanisole to the chilled nitrating mixture under vigorous stirring,

maintaining a low temperature.

After the addition is complete, allow the reaction to proceed at a controlled temperature.

Pour the reaction mixture onto crushed ice to precipitate the 2,4,6-trinitroanisole product.

Filter, wash with cold water until neutral, and dry the product.

Step 2: Ammonolysis of 2,4,6-Trinitroanisole to Picramide

Materials: 2,4,6-Trinitroanisole (TNAN), aqueous ammonia.

Procedure:

Suspend the synthesized TNAN in a suitable solvent.

Add aqueous ammonia to the suspension.

Heat the mixture under reflux for several hours.

Cool the reaction mixture and filter the resulting 2,4,6-Trinitroaniline.

Wash the product with water and recrystallize from a suitable solvent (e.g., ethanol) to

purify.

Protocol 2: Synthesis from Picric Acid

Materials: Picric acid, diammonium hydrogen phosphate, sulfolane.

Procedure:
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In a pressure-rated reactor, combine picric acid, diammonium hydrogen phosphate, and

dry sulfolane.

Seal the reactor and heat the stirred slurry gradually to 175°C.

Maintain the temperature and stirring for approximately 20 hours.

After cooling, pour the reaction mixture into a large volume of water.

Collect the insoluble product by filtration, wash thoroughly with water, and dry to obtain

picramide.

Safety Precautions:

All synthesis and handling of energetic materials must be conducted by trained personnel in

a laboratory equipped for handling explosives.

Use appropriate personal protective equipment (PPE), including safety glasses, face shields,

and blast shields.

Work with small quantities of material.

Avoid friction, impact, and exposure to high temperatures or open flames.

Nitration reactions are highly exothermic and require strict temperature control to prevent

runaway reactions.

Characterization Protocols
Thermal Analysis: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis

(TGA)

Objective: To determine the thermal stability, melting point, and decomposition

characteristics of TNA.

Instrumentation: A simultaneous thermal analyzer (STA) capable of performing DSC and

TGA is recommended.
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Sample Preparation: Accurately weigh 1-2 mg of TNA into an aluminum or other appropriate

crucible.

Experimental Conditions:

Heat the sample from room temperature to approximately 400°C at a controlled rate (e.g.,

10 °C/min).

Conduct the analysis under an inert atmosphere, such as nitrogen or argon, at a constant

flow rate.

Data Analysis:

DSC Curve: The endothermic peak indicates the melting point. The onset and peak

temperatures of any exothermic events correspond to the decomposition of the material.

The area under the exothermic peak can be used to calculate the enthalpy of

decomposition. Picramide derivatives typically show an onset of decomposition between

245.9°C and 264.3°C.[3]

TGA Curve: The TGA curve shows the mass loss of the sample as a function of

temperature. The onset of mass loss indicates the beginning of decomposition. The

derivative of the TGA curve (DTG) can reveal the rate of mass loss and help identify

different decomposition stages.

Sensitivity Testing

BAM Fallhammer Impact Sensitivity Test

Objective: To determine the sensitivity of TNA to impact.

Apparatus: BAM Fallhammer apparatus.

Procedure:

A small, measured amount of the explosive sample is placed on the anvil of the apparatus.

A specified weight is dropped from a known height onto a striker pin in contact with the

sample.
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The test is repeated multiple times at various drop heights.

The result is recorded as a "go" (detonation, spark, or audible report) or "no-go".

The H₅₀ value, the height at which there is a 50% probability of a "go," is determined

statistically (e.g., using the Bruceton method). A higher H₅₀ value indicates lower

sensitivity.

BAM Friction Sensitivity Test

Objective: To determine the sensitivity of TNA to frictional stimuli.

Apparatus: BAM friction tester.

Procedure:

A small amount of the explosive is placed on a porcelain plate.

A porcelain pin is placed on the sample, and a specified load is applied.

The porcelain plate is moved back and forth once under the pin.

The test is performed with different loads to determine the lowest load that causes a

reaction (e.g., crackling, explosion, or flame).

The result is reported as the load at which a reaction occurs. Most picramide derivatives

are considered friction insensitive, withstanding forces greater than 360 N.[3]

Applications in Energetic Materials
Melt-Cast Explosive Formulations
Due to its relatively high melting point and good thermal stability, 2,4,6-Trinitroaniline has

potential as a component in melt-cast explosive formulations. Melt-cast explosives are typically

produced by melting a castable explosive (the matrix) and incorporating solid energetic fillers,

such as RDX or HMX. The ideal matrix has a melting point between 70 and 120°C and a large

temperature difference between melting and decomposition.[4]
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While specific formulations containing TNA are not widely reported in recent literature, its

properties suggest it could be used in conjunction with lower-melting point explosives like TNT

or DNAN to modify the properties of the final formulation, such as density, energy output, and

sensitivity.

Workflow for Developing a TNA-Based Melt-Cast Formulation:

Formulation Development Processing Characterization

Select Matrix
(e.g., TNT, DNAN)

Determine TNA
Concentration

Compatibility
Studies Incorporate Solid Fillers

(e.g., RDX, HMX)
Optimize Loading Melt Matrix Mix Components Cast into Mold Performance Testing

(VOD, Detonation Pressure)
Sensitivity Testing
(Impact, Friction)

Thermal Analysis
(DSC/TGA)

Click to download full resolution via product page

Caption: Workflow for developing and testing a TNA-based melt-cast explosive formulation.

Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b3268610?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3268610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Two-Step Synthesis Protocol 2: From Picric Acid

p-Nitroanisole
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Caption: Synthesis routes for 2,4,6-Trinitroaniline (Picramide).
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Caption: Workflow for the characterization of 2,4,6-Trinitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3268610?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3268610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

